molecular formula C18H20N4O3 B2953295 6-ethoxy-N-((5-(2-oxopyrrolidin-1-yl)pyridin-3-yl)methyl)nicotinamide CAS No. 2034388-12-8

6-ethoxy-N-((5-(2-oxopyrrolidin-1-yl)pyridin-3-yl)methyl)nicotinamide

Cat. No. B2953295
CAS RN: 2034388-12-8
M. Wt: 340.383
InChI Key: MBTLQIKEVZXLSA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-ethoxy-N-((5-(2-oxopyrrolidin-1-yl)pyridin-3-yl)methyl)nicotinamide is a chemical compound that has received significant attention in scientific research due to its potential applications in the field of medicine. This compound is also known as EPYM and has been synthesized using various methods. The purpose of

Scientific Research Applications

Anti-Tubercular Agent Development

This compound has been investigated for its potential as an anti-tubercular agent. The design and synthesis of derivatives of this compound have shown significant activity against Mycobacterium tuberculosis H37Ra, with inhibitory concentrations (IC50) ranging from 1.35 to 2.18 μM . These findings suggest that the compound and its derivatives could be further developed into potent drugs for the treatment of tuberculosis, especially in cases resistant to first-line medications.

Cytotoxicity Evaluation

In the realm of cytotoxicity, derivatives of this compound have been evaluated on HEK-293 (human embryonic kidney) cells. The results indicate that the compounds are non-toxic to human cells . This is crucial for any potential therapeutic application, as it suggests a lower risk of adverse side effects in human use.

Molecular Docking Studies

Molecular docking studies have been conducted to understand the interactions of this compound’s derivatives at the molecular level. These studies reveal the suitability of the derivatised conjugates for further development as anti-tubercular agents . Molecular docking is a vital step in drug discovery, as it helps predict the orientation of a drug candidate to its target enzyme or receptor.

Drug Resistance Research

The compound’s derivatives have been part of research focusing on drug resistance, particularly in the context of multi-drug resistant tuberculosis (MDR-TB). The ongoing development of new drugs using this compound aims to combat the challenge of resistance in TB therapy .

Chemical Synthesis and Availability

The compound is available for purchase for research purposes, indicating its relevance and demand in scientific studies. Its availability facilitates further research and development in various fields of medicinal chemistry.

Boronic Acid Derivatives

While not directly related to the compound , its structural analog, 6-(Pyrrolidin-1-yl)pyridine-3-boronic acid , is available and used in chemical synthesis . This highlights the interest in pyridine derivatives in scientific research, which could extend to the compound of interest.

properties

IUPAC Name

6-ethoxy-N-[[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl]pyridine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H20N4O3/c1-2-25-16-6-5-14(11-20-16)18(24)21-10-13-8-15(12-19-9-13)22-7-3-4-17(22)23/h5-6,8-9,11-12H,2-4,7,10H2,1H3,(H,21,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MBTLQIKEVZXLSA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=NC=C(C=C1)C(=O)NCC2=CC(=CN=C2)N3CCCC3=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H20N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

340.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-ethoxy-N-((5-(2-oxopyrrolidin-1-yl)pyridin-3-yl)methyl)nicotinamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.